molecular formula C8H10F2N2O B8638184 2-[(6-Amino-2,3-difluorophenyl)amino]ethanol

2-[(6-Amino-2,3-difluorophenyl)amino]ethanol

Cat. No.: B8638184
M. Wt: 188.17 g/mol
InChI Key: FUCXOIWSEFJHCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(6-Amino-2,3-difluorophenyl)amino]ethanol is a useful research compound. Its molecular formula is C8H10F2N2O and its molecular weight is 188.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H10F2N2O

Molecular Weight

188.17 g/mol

IUPAC Name

2-(6-amino-2,3-difluoroanilino)ethanol

InChI

InChI=1S/C8H10F2N2O/c9-5-1-2-6(11)8(7(5)10)12-3-4-13/h1-2,12-13H,3-4,11H2

InChI Key

FUCXOIWSEFJHCP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1N)NCCO)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-[(2,3-difluoro-6-nitrophenyl)amino]ethanol (3.8 g, 17.4 mmol) in 70 ml of ethyl acetate and 30 ml of ethanol is added 10% Pd/C (380 mg). The reaction is shaken under 50 PSI of hydrogen for 3 hours. The pressure is periodically adjusted to 50 PSI. The reaction is filtered through celite, rinsed with ethanol and concentrated. The resulting material is used without further purification in the next step. 1H NMR (400 MHz, CDCl3) δ ppm 3.17-3.27 (m, 2H) 3.68-3.78 (m, 2H) 6.38 (ddd, J=8.89, 4.69, 2.05 Hz, 1H) 6.61-6.70 (m, 1H)
Quantity
3.8 g
Type
reactant
Reaction Step One
Quantity
70 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
380 mg
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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